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Compound of Interest

Compound Name: 2-Amino-5-nitrobenzophenone

Cat. No.: B023384 Get Quote

Technical Support Center: 2-Amino-5-
nitrobenzophenone
This guide provides essential information for the safe handling and storage of 2-Amino-5-
nitrobenzophenone, addressing common questions and troubleshooting potential issues

encountered during research and development.

Frequently Asked Questions (FAQs)
Q1: What are the primary hazards associated with 2-Amino-5-nitrobenzophenone?

2-Amino-5-nitrobenzophenone is classified as hazardous. The primary hazards include:

Skin Irritation: Causes skin irritation.[1][2]

Eye Irritation: Causes serious eye irritation.[1][2]

Respiratory Irritation: May cause respiratory irritation.[1][2]

Harmful if Swallowed: It is harmful if ingested.[3]

Q2: What personal protective equipment (PPE) is required when handling this compound?

To ensure personal safety, the following PPE should be worn:
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Eye/Face Protection: Tightly fitting safety goggles or chemical safety goggles are necessary.

[1][3]

Skin Protection: Wear appropriate protective gloves and clothing to prevent skin exposure.[1]

[3]

Respiratory Protection: If working in an area with poor ventilation or where dust formation is

likely, use a NIOSH/MSHA-approved respirator.[2]

Q3: What are the proper storage conditions for 2-Amino-5-nitrobenzophenone?

Proper storage is crucial for maintaining the stability and safety of the compound. Key storage

recommendations include:

Store in a tightly closed container.[1][3]

Keep the container in a dry, cool, and well-ventilated place.[1][3]

Protect from light.[4]

Some suppliers recommend specific temperature ranges, which should be followed as

indicated on the product's documentation.

Q4: What should I do in case of accidental exposure?

Immediate action is critical in the event of exposure. Follow these first-aid measures:

After Inhalation: Move the person to fresh air. If breathing is difficult, give oxygen. Seek

medical attention.[1]

After Skin Contact: Immediately wash the affected area with plenty of soap and water.

Remove contaminated clothing. If skin irritation occurs, get medical help.[1][3][5]

After Eye Contact: Rinse cautiously with water for at least 15 minutes, removing contact

lenses if present and easy to do. Continue rinsing and consult a doctor.[1][3]

After Ingestion: Rinse the mouth with water. Do NOT induce vomiting. Call a poison center or

doctor immediately.[1][3]
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Troubleshooting Guide
Issue 1: The compound has changed color or appearance during storage.

Possible Cause: This could indicate degradation due to improper storage conditions, such as

exposure to light, moisture, or incompatible chemicals.

Solution:

Do not use the compound.

Review your storage procedures against the supplier's recommendations. Ensure the

container is tightly sealed and stored in a cool, dark, and dry place.[1][3][4]

Dispose of the degraded material according to your institution's hazardous waste disposal

guidelines.[1]

Issue 2: A small spill of 2-Amino-5-nitrobenzophenone powder has occurred in the lab.

Immediate Action:

Alert others in the vicinity and restrict access to the spill area.

Ensure you are wearing the appropriate PPE, including gloves, goggles, and a lab coat.[6]

Cleanup Protocol:

Avoid creating dust.[1]

Carefully sweep up the solid material using a plastic scoop and place it into a labeled,

sealed container for hazardous waste.[7]

Clean the spill area with a wet paper towel to remove any remaining residue. Dispose of

the towel in the hazardous waste container.

Wash the area with soap and water.[8]

For a detailed spill cleanup workflow, refer to the diagram below.
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Quantitative Data Summary
Parameter Value Source

Melting Point 161.0 to 164.0 °C [5]

Storage Temperature -20°C [9]

4°C [10]

10°C - 25°C [4]

Purity ≥98% [9]

Experimental Protocols
Protocol 1: Small-Scale Solid Spill Cleanup

Preparation: Ensure you have a chemical spill kit readily available. Don appropriate PPE,

including double gloves, safety goggles, and a lab coat.

Containment: If the spill is on a flat surface, carefully approach it without creating airborne

dust.

Cleanup:

Use a plastic scoop and brush to gently collect the spilled powder.[7] Work from the

outside of the spill inward to minimize spreading.[11]

Place the collected material into a heavy-duty plastic bag or a designated hazardous

waste container.[7]

Decontamination:

Wipe the spill area with a paper towel dampened with water to remove any fine residue.

Place the used towel in the waste container.[7]

Wash the area with soap and water.

Disposal:
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Seal the waste container securely.

Label the container as "Hazardous Waste" with the chemical name and date.

Arrange for disposal through your institution's environmental health and safety office.[1]

Protocol 2: Disposal of Unused or Waste 2-Amino-5-nitrobenzophenone

Identification: All waste containing 2-Amino-5-nitrobenzophenone must be treated as

hazardous waste.

Segregation: Do not mix this waste with other chemical waste streams unless specifically

instructed to do so by your safety officer.

Packaging:

Ensure the primary container holding the waste is in good condition and securely sealed.

Place the primary container in a compatible and labeled secondary container if necessary.

Labeling: Clearly label the waste container with "Hazardous Waste," the full chemical name

"2-Amino-5-nitrobenzophenone," and any associated hazard symbols.

Storage Pending Disposal: Store the waste in a designated, well-ventilated, and secure area

away from incompatible materials.

Disposal: Contact your institution's environmental health and safety department to arrange

for proper disposal in accordance with local, state, and federal regulations.[1]
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Preparation Cleanup Disposal
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Caption: Workflow for handling a minor chemical spill.

Required Personal Protective Equipment

Handling 2-Amino-5-nitrobenzophenone

Eye Protection

Tightly fitting safety goggles

Skin Protection

Chemical-resistant gloves
Lab coat

Respiratory Protection

Use in well-ventilated area
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Caption: Personal Protective Equipment (PPE) decision logic.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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amino-5-nitrobenzophenone]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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